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Compound of Interest

1-cyclopropyl-1H-pyrazole-4-
Compound Name:
carbaldehyde

Cat. No.: B3026732

An In-depth Technical Guide to the Safe Handling of 1-Cyclopropyl-1H-pyrazole-4-
carbaldehyde

This guide provides comprehensive safety and handling information for 1-cyclopropyl-1H-
pyrazole-4-carbaldehyde (CAS No: 1082066-00-9), a versatile heterocyclic building block
used extensively in pharmaceutical and agrochemical research.[1] Professionals in drug
development and scientific research will find this document essential for establishing safe
laboratory practices, understanding potential hazards, and implementing effective risk
mitigation strategies.

Compound Profile and Significance

1-Cyclopropyl-1H-pyrazole-4-carbaldehyde is a bifunctional molecule featuring a stable
pyrazole ring, a reactive aldehyde group, and a cyclopropyl moiety. The pyrazole core is a
privileged scaffold in medicinal chemistry, appearing in numerous approved drugs and
demonstrating a wide range of biological activities, including anti-inflammatory, antimicrobial,
and antitumor effects.[2][3][4] The aldehyde functional group serves as a critical handle for
synthetic elaboration, allowing for the construction of more complex molecular architectures
through reactions like nucleophilic addition and condensation.[5][6] Its role as a key
intermediate makes understanding its safe handling paramount to protecting researchers and
ensuring experimental integrity.[1]
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Compound Property

Value

CAS Number

1082066-00-9[7][8]

Molecular Formula

C7HsN20[7][9]

Molecular Weight 136.15 g/mol [7][9]
Appearance White to cream solid/crystalline powder[10][11]
Purity Typically =297%][8]

Hazard Identification and Toxicology

A thorough understanding of the toxicological profile is the foundation of safe handling. Based

on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 1-

cyclopropyl-1H-pyrazole-4-carbaldehyde is classified as a hazardous substance.[7]

GHS Classification:[7]

H335 - May cause respiratory irritation.

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.
Skin Irritation (Category 2): H315 - Causes skin irritation.
Eye Irritation (Category 2A): H319 - Causes serious eye irritation.

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation:

The primary routes of exposure are inhalation, skin contact, eye contact, and ingestion.[9][12]

 Inhalation: Vapors or dusts may irritate the respiratory tract.[7] Aldehyde compounds, in

general, can cause airway constriction.[13]

o Skin Contact: Causes skin irritation.[7] Prolonged contact may lead to dermatitis.[13]

o Eye Contact: Causes serious eye irritation, potentially leading to damage if not addressed

promptly.[7]
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 Ingestion: Harmful if swallowed, with potential for systemic effects.[7]

While specific LD50 data for this compound is not readily available, its classification as acutely
toxic (oral) necessitates stringent precautions to prevent ingestion. The toxicological properties
have not been fully investigated, warranting a conservative approach that treats the compound
as potentially hazardous through all exposure routes.[14]

Caption: GHS "Exclamation Mark" Pictogram and Associated Hazards.[15][16][17]

Exposure Controls and Personal Protection

A multi-layered approach combining engineering controls, administrative procedures, and
personal protective equipment (PPE) is crucial for minimizing exposure.

Engineering Controls

e Chemical Fume Hood: All manipulations of 1-cyclopropyl-1H-pyrazole-4-carbaldehyde,
including weighing, dissolving, and transferring, must be conducted in a properly functioning
and certified chemical fume hood to control vapor and dust inhalation.[18][19]

o Ventilation: The laboratory should be well-ventilated to prevent the accumulation of vapors.

[°]

o Safety Stations: Ensure that safety showers and eyewash stations are readily accessible and
have been recently tested.[10][20]

Personal Protective Equipment (PPE)

The selection of PPE must be based on a thorough risk assessment. The following are
mandatory when handling this compound:

e Hand Protection: Use chemical-resistant gloves. Butyl rubber or nitrile gloves are
recommended for handling aldehydes.[13] Latex gloves are not suitable.[13] Gloves must be
inspected for integrity before use and changed immediately if contaminated.[9]

o Eye and Face Protection: Wear splash-proof safety goggles and a full-face shield, especially
when there is a risk of splashing or dust generation.[13][18][21]
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» Skin and Body Protection: A flame-resistant lab coat, fully buttoned, along with full-length
pants and closed-toe shoes are required to prevent skin exposure.[18]

o Respiratory Protection: If engineering controls are insufficient or during a large spill, a
NIOSH-certified air-purifying respirator with organic vapor cartridges may be necessary.[13]
[18] Respirator use must comply with a formal respiratory protection program.

Safe Handling and Storage Procedures

Adherence to strict protocols is essential for preventing accidental exposure and maintaining
compound integrity.

General Handling Protocol

o Preparation: Before handling, review the Safety Data Sheet (SDS) and ensure all necessary
PPE is available and in good condition.[9] Designate a specific area within the fume hood for
the procedure.

o Weighing and Transfer:

o Perform all weighing and transfers on a disposable weighing paper or in a tared container
within the fume hood to contain any dust.

o Use non-sparking tools.[9]

o Avoid creating dust during transfer. If the material is a fine powder, handle it with extra
care.

e In Solution:
o When dissolving the solid, add it slowly to the solvent to avoid splashing.
o Keep containers tightly closed when not in use.[22]

e Post-Handling:

o Thoroughly decontaminate the work area (fume hood sash, surfaces) after completion of
work.
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o Wash hands thoroughly with soap and water after removing gloves.[9]

Start: Prepare to Handle Compound

Review SDS & Emergency Procedures

Don PPE
(Gloves, Goggles, Lab Coat, Face Shield)

Prepare & Verify Fume Hood

Handling Operationi(lnside Fume Hood)

(Weigh & Transfer Compound)

(Prepare SolutiorD

Decontaminate Work Area & Equipment

Doff PPE Correctly

Wash Hands Thoroughly

End: Procedure Complete

Click to download full resolution via product page
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Caption: Step-by-step workflow for the safe handling of 1-cyclopropyl-1H-pyrazole-4-
carbaldehyde.

Storage

o Conditions: Store the container tightly closed in a dry, cool, and well-ventilated place.[9] A
recommended storage temperature is 2-8°C.[14]

e Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,
strong acids, and strong bases to prevent violent reactions.[23]

o Labeling: Ensure the container is clearly labeled with the chemical name and all relevant
GHS hazard warnings.[24]

Accidental Release and First Aid Measures

Prompt and correct response to an accident is critical.

Accidental Release Measures
o Small Spill (in fume hood):

Ensure PPE is worn.

[¢]

[¢]

Soak up the spill with an inert absorbent material (e.g., vermiculite, sand).[23]

[e]

Collect the absorbent material and contaminated surfaces into a suitable, labeled
container for hazardous waste disposal.[9][14]

[e]

Clean the spill area thoroughly.

o Large Spill (outside fume hood):

o Evacuate personnel from the immediate area.[9]

o Remove all sources of ignition.[9]

o Alert your institution's Environmental Health and Safety (EHS) office or emergency
response team immediately. Do not attempt to clean it up yourself.
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First Aid Measures

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not
breathing, begin artificial respiration (do not use mouth-to-mouth). Seek immediate medical
attention.[9]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes. Seek medical attention.[9][13]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[9][21]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a poison control center or doctor immediately.[9]

Chemical Reactivity and Stability

Stability: The compound is stable under recommended storage conditions.[20]

Reactivity: The aldehyde group is susceptible to oxidation, potentially forming the
corresponding carboxylic acid. It can also undergo violent polymerization in the presence of
strong acids or trace metals.[23]

Incompatible Materials: Avoid strong oxidizing agents, strong acids, acid chlorides,
anhydrides, and strong bases.[23]

Hazardous Decomposition Products: Upon combustion, it may produce toxic fumes including
carbon monoxide, carbon dioxide, and nitrogen oxides.[21]

Disposal Considerations

Chemical waste must be managed in compliance with all local, state, and federal regulations.

Waste Segregation:

o Solid Waste: Collect unused solid compound and contaminated disposables (gloves,
weighing paper) in a clearly labeled, sealed container for solid chemical waste.[24][25]

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.chemicalbook.com/msds/1-cyclopropyl-1h-pyrazole-4-carbaldehyde.pdf
https://www.chemicalbook.com/msds/1-cyclopropyl-1h-pyrazole-4-carbaldehyde.pdf
https://homework.study.com/explanation/what-special-precautions-should-be-followed-to-ensure-the-safe-use-of-aldehydes-by-healthcare-professionals.html
https://www.chemicalbook.com/msds/1-cyclopropyl-1h-pyrazole-4-carbaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AC296000010&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-cyclopropyl-1h-pyrazole-4-carbaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AC131741000&productDescription=PYRAZOLE%2C+98%25+100GRPYRAZOLE%2C&vendorId=VN00032119&countryCode=US&language=en
http://web.stanford.edu/dept/EHS/cgi-bin/lcst/lcss/lcss.html
http://web.stanford.edu/dept/EHS/cgi-bin/lcst/lcss/lcss.html
https://www.fishersci.com/store/msds?partNumber=AC296000010&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_1_4_4_5_cyclopentyl_1H_pyrazol_3_yl_imino_1_4_dihydropyrimidin_2_yl_amino_phenyl_3_3_trifluoromethyl_phenyl_urea_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Methylpiperidino_Pyrazole_A_Guide_to_Safe_and_Compliant_Practices.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Liquid Waste: Solutions containing the compound must be collected in a separate, sealed,
and clearly labeled container for liquid chemical waste. Do not mix with incompatible
waste streams.[24][25]

o Disposal Method: Never dispose of this chemical down the drain or in regular trash.[25] All
waste must be disposed of through a licensed professional waste disposal service or your
institution's EHS department.[14][25]

Synthesis Outline (Vilsmeier-Haack Reaction)

For context, a common method for synthesizing pyrazole-4-carbaldehydes is the Vilsmeier-
Haack reaction. This involves the formylation of a pyrazole precursor using a Vilsmeier reagent
(typically a mixture of phosphorus oxychloride and dimethylformamide).[4][6][26] This reaction
is highly exothermic and requires careful control of temperature and reagent addition.
Researchers performing this synthesis must consult detailed literature procedures and conduct
a thorough hazard analysis before beginning.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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